Cas no 2198085-44-6 (N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine)

• Product Name: N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine
• CAS No: 2198085-44-6
• MF: C₁₇H₂₀N₆S
• MW: 340.445900917053
• CID: 5461435
• Update Time: 2025-06-25

N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,6-Dimethyl-N-(1-thieno[2,3-d]pyrimidin-4-yl-4-piperidinyl)-4-pyrimidinamine
• N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C17H20N6S/c1-12-9-15(19-10-18-12)22(2)13-3-6-23(7-4-13)16-14-5-8-24-17(14)21-11-20-16/h5,8-11,13H,3-4,6-7H2,1-2H3
• InChI Key： MMOFJDDURLVENG-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(N(C)C2CCN(C3N=CN=C4SC=CC4=3)CC2)=N1

Additional information on N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

Compound CAS No 2198085-44-6: N,6-Dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

The compound with CAS No 2198085-44-6, named N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a thieno[2,3-d]pyrimidine ring system fused with a piperidine ring, making it a complex yet fascinating compound for research and development.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and materials science. The thieno[2,3-d]pyrimidine moiety in this compound is particularly interesting due to its potential as a scaffold for developing novel pharmaceutical agents. Researchers have explored the antimicrobial, anticancer, and anti-inflammatory properties of similar compounds, suggesting that this compound could be a promising candidate for therapeutic applications.

The synthesis of N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent functionalization to introduce the piperidine moiety. This compound's structure allows for further modifications, enabling researchers to explore its versatility in different chemical environments.

In terms of applications, this compound has shown potential in the field of biomedical research. Its ability to interact with specific biological targets makes it a valuable tool for studying cellular processes and disease mechanisms. For instance, recent studies have demonstrated its efficacy in modulating enzyme activity and inhibiting key pathways associated with neurodegenerative diseases. These findings underscore its potential as a lead compound for developing innovative treatments.

The physical and chemical properties of N,6-dimethyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yli)pyrimidin-4-amino have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These analyses provide critical insights into its stability, solubility, and reactivity under various conditions. Understanding these properties is essential for optimizing its synthesis and application in real-world scenarios.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer option for certain industrial applications. However, further research is required to fully assess its long-term effects on ecosystems and human health.

In conclusion, the compound with CAS No 2198085-44-x represents a significant advancement in the field of organic chemistry. Its unique structure and versatile properties make it a valuable asset for scientific exploration and practical applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.